Cas no 114095-26-0 (Imidazo[1,2-a]pyridine,8-[(4-azidophenyl)methoxy]-2,3-dimethyl-)
114095-26-0 structure
Product Name:Imidazo[1,2-a]pyridine,8-[(4-azidophenyl)methoxy]-2,3-dimethyl-
CAS No:114095-26-0
MF:C16H15N5O
MW:293.323202371597
CID:218328
PubChem ID:195054
Update Time:2025-04-19
Imidazo[1,2-a]pyridine,8-[(4-azidophenyl)methoxy]-2,3-dimethyl- Chemical and Physical Properties
Names and Identifiers
-
- Imidazo[1,2-a]pyridine,8-[(4-azidophenyl)methoxy]-2,3-dimethyl-
- 2,3-dimethyl-8-((4-azidophenyl)methoxy)imidazo(1,2-a)pyridine
- 8-[(4-azidophenyl)methoxy]-2,3-dimethylimidazo[1,2-a]pyridine
- 8-[(4-azidobenzyl)oxy]-2,3-dimethylimidazo[1,2-a]pyridine
- DAZIP
- Imidazo(1,2-a)pyridine, 8-((4-azidophenyl)methoxy)-2,3-dimethyl-
- DTXSID60150651
- 114095-26-0
-
- Inchi: 1S/C16H15N5O/c1-11-12(2)21-9-3-4-15(16(21)18-11)22-10-13-5-7-14(8-6-13)19-20-17/h3-9H,10H2,1-2H3
- InChI Key: GYUJSVARPCXTCY-UHFFFAOYSA-N
- SMILES: O(CC1C=CC(=CC=1)N=[N+]=[N-])C1=CC=CN2C(C)=C(C)N=C21
Computed Properties
- Exact Mass: 293.12785
- Monoisotopic Mass: 293.12766012g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 22
- Rotatable Bond Count: 4
- Complexity: 417
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5
- Topological Polar Surface Area: 40.9Ų
Experimental Properties
- PSA: 75.29
Imidazo[1,2-a]pyridine,8-[(4-azidophenyl)methoxy]-2,3-dimethyl- Related Literature
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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